Cas no 606092-88-0 (N-(4-mercaptophenyl)propionamide)

N-(4-mercaptophenyl)propionamide structure
606092-88-0 structure
Product Name:N-(4-mercaptophenyl)propionamide
CAS No:606092-88-0
MF:C9H11NOS
MW:181.254740953445
CID:2148215
PubChem ID:45119426
Update Time:2025-04-21

N-(4-mercaptophenyl)propionamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-mercaptophenyl)propionamide
    • Propanamide, N-(4-mercaptophenyl)-
    • 606092-88-0
    • OVWVKAZOYVJMGW-UHFFFAOYSA-N
    • SCHEMBL1299935
    • DB-298432
    • Propanamide, N-(4-mercaptophenyl)-
    • Inchi: 1S/C9H11NOS/c1-2-9(11)10-7-3-5-8(12)6-4-7/h3-6,12H,2H2,1H3,(H,10,11)
    • InChI Key: OVWVKAZOYVJMGW-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)NC(CC)=O

Computed Properties

  • Exact Mass: 181.05613515Da
  • Monoisotopic Mass: 181.05613515Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.1Ų

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